Cas no 63610-07-1 (N-[(3E)-6-(ethylamino)-9-{2-[(2-hydroxyethoxy)carbonyl]phenyl}-2,7-dimethyl-3H-xanthen-3-ylidene]ethanaminium chloride)

• Product name: N-[(3E)-6-(ethylamino)-9-{2-[(2-hydroxyethoxy)carbonyl]phenyl}-2,7-dimethyl-3H-xanthen-3-ylidene]ethanaminium chloride
• CAS No: 63610-07-1
• MF: C₂₈H₃₁ClN₂O₄
• MW: 495.009746789932
• CID: 1666927
• PubChem ID: 65228

N-[(3E)-6-(ethylamino)-9-{2-[(2-hydroxyethoxy)carbonyl]phenyl}-2,7-dimethyl-3H-xanthen-3-ylidene]ethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N-[(3E)-6-(ethylamino)-9-{2-[(2-hydroxyethoxy)carbonyl]phenyl}-2,7-dimethyl-3H-xanthen-3-ylidene]ethanaminium chloride
• DTXSID70886631
• Xanthylium, 3,6-bis(ethylamino)-9-[2-[(2-hydroxyethoxy)carbonyl]phenyl]-2,7-dimethyl-, chloride
• Xanthylium, 3,6-bis(ethylamino)-9-(2-((2-hydroxyethoxy)carbonyl)phenyl)-2,7-dimethyl-, chloride
• 63610-07-1
• Xanthylium, 3,6-bis(ethylamino)-9-(2-((2-hydroxyethoxy)carbonyl)phenyl)-2,7-dimethyl-, chloride (1:1)
• BHFJTBHQGWUBBN-UHFFFAOYSA-M
• Xanthylium, 3,6-bis(ethylamino)-9-[2-[(2-hydroxyethoxy)carbonyl]phenyl]-2,7-dimethyl-, chloride (1:1)

• Inchi： InChI=1S/C28H30N2O4.ClH/c1-5-29-23-15-25-21(13-17(23)3)27(19-9-7-8-10-20(19)28(32)33-12-11-31)22-14-18(4)24(30-6-2)16-26(22)34-25;/h7-10,13-16,29,31H,5-6,11-12H2,1-4H3;1H
• InChI Key： UTKMZFWGYHJHHB-UHFFFAOYSA-N
• SMILES： CCNC1=CC2=C(C=C1C)C(=C3C=C(C(=[NH+]CC)C=C3O2)C)C4=CC=CC=C4C(=O)OCCO.[Cl-]

Computed Properties

• Exact Mass: 462.9547
• Monoisotopic Mass: 494.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 841
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8A^2

Experimental Properties

• Boiling Point: 653.5°C at 760 mmHg
• Flash Point: 349°C
• PSA: 83.63